5-(3-aminopropyl)-2-methyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione

• IUPAC Name: 5-(3-aminopropyl)-2-methyl-3a,4,6,6a-tetrahydropyrrolo[3,4-c]pyrrole-1,3-dione
• InChI: InChI=1S/C10H17N3O2/c1-12-9(14)7-5-13(4-2-3-11)6-8(7)10(12)15/h7-8H,2-6,11H2,1H3
• InChI Key: DHOBWSYPVLOVIP-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2CN(CC2C1=O)CCCN
• Molecular Formula: C10H17N3O2
• Molecular Weight: 211.26 g/mol

Description

The compound “5-(3-aminopropyl)-2-methyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione” is a pyrrole derivative. Pyrrole is a heterocyclic aromatic organic compound, a five-membered ring with the formula C4H4NH. It is a colorless volatile liquid that darkens readily upon exposure to air. Substituted derivatives are also called pyrroles.

Synthesis Analysis

The synthesis of pyrrole derivatives can be achieved through various methods, including the Paal-Knorr pyrrole synthesis, which involves the condensation of 2,5-dimethoxytetrahydrofuran with various amines and sulfonamines. Other methods involve the use of metal-catalyzed conversions of primary diols and amines.

Molecular Structure Analysis

Pyrrole is a five-membered heterocyclic ring which has 5 p orbitals and six pi electrons contributing to its aromaticity. Each carbon in pyrrole contributes one p orbital and pi electron. The nitrogen in pyrrole contributes two pi electrons by becoming sp2 hybridized and placing its lone pair electrons into a p orbital.

Chemical Reactions Analysis

Pyrrole can undergo various reactions, including reaction with electrophiles, acylation, reaction of deprotonated pyrrole, reductions, and cyclization reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. Pyrrole, for example, is a colorless volatile liquid that darkens readily upon exposure to air, and is usually purified by distillation immediately before use.

Scientific Research Applications

Conductive Hydrogels in Tissue Engineering

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Electrical Communication in Biological Systems

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Synthesis of Polyfunctional Hexahydropyrrolo

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Optoelectronic Materials

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Pigments for Varied Purposes

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Biological Activities

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Raw Material and Intermediate in Organic Synthesis

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Production of Other Chemicals

It can react with other compounds to produce different chemicals. .

Safety and Hazards

The safety and hazards of a compound depend on its specific structure. For example, N,N`-Bis(3-aminopropyl)-1,3-propanediamine, a related compound, is considered hazardous by the 2012 OSHA Hazard Communication Standard. It causes severe skin burns and eye damage.

Future Directions

The future directions of research on a compound depend on its potential applications. For example, a visible light-induced diastereoselective synthesis of 4,6a-dihydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-diones using 2H-azirines and maleimides in the presence of an organic photocatalyst has been reported. This method is efficient and environmentally friendly, and proceeds with good functional group tolerance.